N-[3-[4-(2,6-Difluorophenyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl]prop-2-enamide

• IUPAC Name: N-[3-[4-(2,6-difluorophenyl)-4-hydroxypiperidin-1-yl]-3-oxopropyl]prop-2-enamide
• InChI: InChI=1S/C17H20F2N2O3/c1-2-14(22)20-9-6-15(23)21-10-7-17(24,8-11-21)16-12(18)4-3-5-13(16)19/h2-5,24H,1,6-11H2,(H,20,22)
• InChI Key: OAOSPOFTHBHVIQ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)N1CCC(CC1)(C2=C(C=CC=C2F)F)O
• Molecular Formula: C17H20F2N2O3
• Molecular Weight: 338.35 g/mol
• CAS No.: 2361715-10-6

Description

Synthesis Analysis

The synthesis of a similar fluorinated chalcone was reported in a study. The compound was synthesized in a 90% yield and crystallized by a slow evaporation technique.

Molecular Structure Analysis

The fluorinated chalcone crystallized in a centrosymmetric space group P21/c stabilized by the C–H/O and C–H/F interactions and the π⋯π contact. The crystalline environment was simulated through the supermolecule approach where a bulk with 378,000 atoms was built.

Physical and Chemical Properties Analysis

The physical and chemical properties of the fluorinated chalcone were extensively characterized in the study. The compound was found to have promising nonlinear optical properties. The third-order nonlinear susceptibility (χ(3)) value for the chalcone crystal is 369.294 × 10−22 m2 V−2.